2-((3-Cyano-4-(3,4-dimethoxyphenyl)-6-(p-tolyl)pyridin-2-yl)thio)-N-(4-methyl-3-nitrophenyl)propanamide

• Molecular Formula: C31H28N4O5S
• Molecular Weight: 568.6 g/mol
• IUPAC Name: 2-[3-cyano-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyridin-2-yl]sulfanyl-N-(4-methyl-3-nitrophenyl)propanamide
• InChI: InChI=1S/C31H28N4O5S/c1-18-6-9-21(10-7-18)26-16-24(22-11-13-28(39-4)29(14-22)40-5)25(17-32)31(34-26)41-20(3)30(36)33-23-12-8-19(2)27(15-23)35(37)38/h6-16,20H,1-5H3,(H,33,36)
• InChI Key: GXRFDHXJLSHDBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC(=C(C=C3)OC)OC)C#N)SC(C)C(=O)NC4=CC(=C(C=C4)C)[N+](=O)[O-]

Description

The compound 2-((3-Cyano-4-(3,4-dimethoxyphenyl)-6-(p-tolyl)pyridin-2-yl)thio)-N-(4-methyl-3-nitrophenyl)propanamide is a multifunctional pyridine derivative with a thioether-propanamide linkage. Its structure features:

• A pyridine core substituted with a cyano group at position 3, a 3,4-dimethoxyphenyl group at position 4, and a p-tolyl group at position 4.
• A thioether bridge connecting the pyridine to a propanamide moiety, which is further substituted with a 4-methyl-3-nitrophenyl group.

Synthesis likely involves thioetherification and amidation steps, analogous to methods described for related compounds .

Biological Activity

The compound 2-((3-Cyano-4-(3,4-dimethoxyphenyl)-6-(p-tolyl)pyridin-2-yl)thio)-N-(4-methyl-3-nitrophenyl)propanamide is a complex organic molecule belonging to the class of pyridine derivatives. Its unique structure includes various functional groups that may confer significant biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

• Molecular Formula : C29H25N3O3S
• Molecular Weight : 495.59 g/mol
• IUPAC Name : 2-[3-cyano-4-(3,4-dimethoxyphenyl)-6-(p-tolyl)pyridin-2-yl]sulfanyl-N-(4-methyl-3-nitrophenyl)propanamide
• CAS Number : 444152-24-3

The compound features a pyridine ring substituted with a cyano group, dimethoxyphenyl, p-tolyl, and a thioether linkage, which are critical for its potential interactions with biological targets.

The biological activity of this compound is hypothesized to stem from its ability to interact with specific enzymes or receptors within biological systems. The thioether linkage and the presence of the cyano group may facilitate binding to target sites, potentially inhibiting or modulating their activity. This can influence various cellular pathways, including signal transduction and gene expression regulation.

Anticancer Activity

Recent studies have indicated that compounds with similar structural features exhibit significant anticancer properties. For instance, derivatives that include pyridine and thioether functionalities have shown promising results in inhibiting tumor cell proliferation and inducing apoptosis in various cancer cell lines. The compound's structural similarity to known anticancer agents suggests it may also display such activities.

Compound	IC50 (μM)	Target
Compound A	0.54	A549 Cells
Compound B	0.47	LNCaP Cells

These results indicate that the compound may serve as a lead structure for developing new anticancer therapies.

Antioxidant Activity

The antioxidant potential of compounds similar to this one has been explored extensively. Antioxidants play a crucial role in mitigating oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders. The ability of this compound to scavenge free radicals and inhibit lipid peroxidation could be significant in therapeutic contexts.

Case Studies

• Study on Anticancer Properties :
  A study investigated the effects of pyridine derivatives on A549 lung cancer cells. The results demonstrated that compounds with similar structural motifs inhibited cell viability significantly, suggesting potential for further development as anticancer agents .
• Antioxidant Evaluation :
  Another research focused on evaluating the antioxidant capacity of related compounds. The findings highlighted that these compounds could effectively reduce oxidative stress markers in vitro, indicating their potential utility in preventing oxidative damage .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations :

• The target compound and ’s analog share a pyridine core and cyano group but differ in substituents. The target’s 3,4-dimethoxyphenyl and p-tolyl groups may enhance lipophilicity compared to ’s styryl groups.
• 3-Chloro-N-phenyl-phthalimide () lacks a thioether linkage but is utilized in polymer synthesis, suggesting divergent applications from the target compound .

Functional and Theoretical Comparisons

Table 2: Functional and Computational Properties

Compound Name	Key Functional Groups	Predicted Properties (Theoretical/Experimental)	Potential Applications
Target Compound	Nitro, methoxy, cyano	High dipole moment (nitro group), moderate solubility in polar aprotic solvents	Kinase inhibition, material science
N-(4-dimethylamino-3,5-dinitrophenyl) acetonitrile derivatives ()	Nitro, dimethylamino	Charge transfer regions identified via DFT; high optical activity	Electrochemical sensors
AZ257: 6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-5-cyano-4-(2-furyl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide ()	Bromo, furyl, methoxy	Enhanced halogen bonding capability; possible antimicrobial activity	Pharmaceutical lead compounds

Key Findings :

• The target’s nitro group may contribute to a higher dipole moment and electrophilic reactivity, akin to nitro-substituted compounds in .
• Bromo-substituted AZ257 () demonstrates halogen bonding, a feature absent in the target compound but critical for biomolecular interactions .
• Computational studies on ’s analogs highlight the importance of charge distribution analysis for predicting solubility and reactivity, which could be extrapolated to the target compound .